Cas no 1864016-08-9 (4-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butan-1-amine hydrochloride)

• Product Name: 4-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butan-1-amine hydrochloride
• CAS No: 1864016-08-9
• MF: C₇H₁₅ClN₄S
• MW: 222.738798379898
• CID: 5719635
• PubChem ID: 86262598
• Update Time: 2025-05-22

4-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026747325
• F2167-1648
• 1864016-08-9
• EN300-241054
• 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]butan-1-amine hydrochloride
• 4-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butan-1-aminehydrochloride
• 4-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butan-1-amine hydrochloride
• 4-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]butan-1-amine;hydrochloride

• Inchi： 1S/C7H14N4S.ClH/c1-11-6-9-10-7(11)12-5-3-2-4-8;/h6H,2-5,8H2,1H3;1H
• InChI Key： ZZIKEMFSCYUFET-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NN=CN1C)CCCCN

Computed Properties

• Exact Mass: 222.0705954g/mol
• Monoisotopic Mass: 222.0705954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82Ų

Additional information on 4-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butan-1-amine hydrochloride

Introduction to CAS No. 1864016-08-9: 4-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butan-1-amine hydrochloride

The compound with CAS No. 1864016-08-9, known as 4-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butan-1-amine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and materials science.

The chemical structure of this compound comprises a butanamine backbone with a thio group attached to a 4-methyl triazole ring. The presence of the triazole moiety introduces interesting electronic properties, making it a valuable component in various chemical reactions and biological assays. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the development of antimicrobial agents and anticancer drugs.

One of the most intriguing aspects of CAS No. 1864016-08-9 is its ability to act as a versatile building block in organic synthesis. Researchers have employed this compound in the construction of complex molecules with intricate architectures, leveraging its reactivity and stability under diverse reaction conditions. For instance, its use in click chemistry has been reported, where it serves as a key intermediate in the formation of stable covalent bonds.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics and thermodynamic properties of this compound. High-resolution molecular modeling has revealed that the triazole ring contributes significantly to the molecule's aromaticity and conjugation, which are critical factors in determining its reactivity and selectivity in chemical transformations.

In terms of applications, 4-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butan-1-amine hydrochloride has shown promise in the field of medicinal chemistry. Its ability to modulate enzyme activity and interact with cellular pathways makes it a potential candidate for drug discovery programs targeting various diseases, including infectious diseases and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole derivative followed by coupling reactions to introduce the thio group and amine functionality. Optimization of reaction conditions has been a focal point for researchers aiming to enhance yield and purity while maintaining scalability for industrial applications.

Moreover, the compound's stability under physiological conditions has been extensively studied, with findings indicating that it exhibits excellent bioavailability when administered through various routes. This characteristic underscores its potential as an active pharmaceutical ingredient (API) in future therapeutic agents.

In conclusion, CAS No. 1864016-08_9 represents a significant advancement in modern organic chemistry, offering a unique combination of structural features and functional properties that make it invaluable for both academic research and industrial applications.